Cas no 2172102-36-0 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• CAS No: 2172102-36-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5792496
• PubChem ID: 165517334
• Update Time: 2025-06-13

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpropanoic acid
• 2172102-36-0
• EN300-1513725
• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

• Inchi： 1S/C24H28N2O5/c1-16(23(28)29)14-26-22(27)12-6-7-13-25-24(30)31-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： OFPJZLGSFBZLKI-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic Acid (CAS No. 2172102-36-0): A Comprehensive Overview

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS No. 2172102-36-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to as Fmoc-Aze(Aze)-Val-OH, is a derivative of amino acids and is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The Fmoc group, or fluorenylmethyloxycarbonyl, is a versatile protecting group that can be easily removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of this group in 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid allows for precise control over the reactivity of the amino group, ensuring that the desired peptide sequences are formed with high fidelity.

The core structure of this compound, 3-amino-5-(aminopentanamido)-2-methylpropanoic acid, is derived from the amino acid valine (Val) and an azetidine ring (Aze). The azetidine ring is a four-membered heterocyclic compound that imparts unique conformational properties to the molecule, which can influence its biological activity and interactions with target proteins. This structural feature makes it particularly interesting for the design of bioactive peptides and peptidomimetics.

Recent research has highlighted the potential of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid in various therapeutic applications. For instance, studies have shown that peptides containing this building block exhibit enhanced stability and improved pharmacokinetic properties compared to their natural counterparts. These properties are crucial for developing drugs that can effectively reach their targets in vivo without being rapidly degraded by proteases or other enzymes.

In addition to its use in peptide synthesis, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid has also been explored for its potential in drug delivery systems. The Fmoc protecting group can be designed to be cleaved by specific enzymes or under certain physiological conditions, allowing for controlled release of the active drug moiety. This approach has shown promise in improving the efficacy and reducing the side effects of various therapeutic agents.

The synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid typically involves several steps, including the protection of the amino groups with Fmoc, followed by coupling reactions to form the desired peptide bonds. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize these processes, leading to higher yields and purities of the final product.

The characterization of this compound is typically performed using a combination of analytical techniques, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about the purity, structure, and identity of the compound, ensuring that it meets the stringent quality standards required for pharmaceutical applications.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS No. 2172102-36-0) is a versatile and promising compound with a wide range of applications in medicinal chemistry and biochemistry. Its unique structural features, combined with its potential for enhancing stability and pharmacokinetic properties, make it an attractive building block for the development of novel therapeutic agents and drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.